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Compound of Interest

Compound Name: Tazofelone

Cat. No.: B1681938 Get Quote

For immediate reference, Tazofelone is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1] Proper disposal is critical to prevent environmental

contamination and ensure laboratory safety. Under no circumstances should Tazofelone or its

containers be disposed of down the drain or in regular trash.

This guide provides essential, step-by-step procedures for the safe handling and disposal of

Tazofelone in a research environment. Adherence to these protocols, in conjunction with your

institution's specific Environmental Health & Safety (EHS) guidelines, is paramount.

Chemical and Safety Data
A summary of key quantitative data for Tazofelone is provided below for easy reference.

Property Value Source

Molecular Formula C₁₈H₂₈Cl₃N₅ [1]

Molecular Weight 321.48 g/mol [1]

CAS Number 107902-67-0 [1]

Hazard Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]
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Experimental Protocols: Disposal Procedures
The following protocols detail the methodologies for the routine disposal of unused Tazofelone
and the cleanup of spills.

Protocol 1: Routine Disposal of Unused or Waste
Tazofelone
This procedure applies to expired, unwanted, or surplus Tazofelone, including pure compound

and contaminated lab supplies.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Designated hazardous waste container (chemically compatible, with a secure lid).

Hazardous waste labels.

Procedure:

Container Preparation: Obtain a designated hazardous waste container from your

institution's EHS department. Ensure the container is clean, in good condition, and

compatible with Tazofelone.

Labeling: Affix a hazardous waste label to the container before adding any waste. Fill out the

label with all required information, including "Tazofelone" as the chemical name and listing

all components of any mixtures.

Waste Transfer:

Solid Tazofelone: Carefully transfer the solid Tazofelone into the designated hazardous

waste container. Avoid creating dust.

Contaminated Lab Supplies: Place any items contaminated with Tazofelone (e.g., weigh

boats, pipette tips, gloves) into the same container.
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Container Sealing: Securely close the container lid after each addition of waste to prevent

spills and exposure.

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.

Disposal Request: Once the container is full, or in accordance with your institution's policies,

arrange for pickup by your EHS department for disposal at an approved waste disposal

plant.[1]

Protocol 2: Management of Tazofelone Spills
This procedure outlines the steps for cleaning up a minor laboratory spill of Tazofelone. For

large or unmanageable spills, evacuate the area and contact your institution's EHS emergency

line immediately.

Materials:

Spill kit containing:

Appropriate PPE (safety goggles, gloves, lab coat; respirator if warranted).

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

Scoop and dustpan (plastic, non-sparking).

Sealable, heavy-duty plastic bags.

Hazardous waste labels.

Procedure:

Ensure Safety: Alert personnel in the immediate area of the spill. If there is a risk of dust

inhalation, evacuate the area. Don the appropriate PPE from the spill kit.

Containment:
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Solid Spill: Gently cover the spill with an inert absorbent material to prevent the powder

from becoming airborne.

Solution Spill: Surround the spill with absorbent material to prevent it from spreading.

Cleanup:

Carefully scoop the absorbed spill material into a heavy-duty, sealable plastic bag. Avoid

creating dust.

Wipe down the spill area with a damp paper towel to decontaminate the surface. Place the

used paper towels into the same waste bag.

Packaging and Labeling: Seal the waste bag securely. Place this bag inside a second bag to

ensure containment. Label the outer bag as "Hazardous Waste: Tazofelone Spill Debris"

and include the date.

Disposal: Arrange for pickup of the sealed waste bag by your institution's EHS department.

Decontamination: Clean all non-disposable equipment used in the cleanup with an

appropriate solvent, and collect the rinsate as hazardous waste.

Mandatory Visualizations
The following diagrams illustrate key procedural workflows.
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Caption: Workflow for Tazofelone waste disposal decisions.
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Caption: Step-by-step laboratory spill response for Tazofelone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Proper Disposal of Tazofelone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681938#tazofelone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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